Neuronal Nitric Oxide Synthase 1

Target Description

Neuronal Nitric Oxide Synthase 1 (NOS1), also known as nNOS, is an enzyme primarily expressed in neurons, skeletal muscle, and epithelial cells. It catalyzes the synthesis of nitric oxide (NO) from L-arginine, playing crucial roles in neurotransmission, synaptic plasticity, smooth muscle relaxation, and immune response. Dysregulation of NOS1 activity is implicated in various neurological disorders such as Alzheimer's disease, Parkinson's disease, stroke, and pain, as well as muscular dystrophies and hypertension, making it a significant therapeutic target.